Cas no 1824274-24-9 (3-(2-chloroethyl)-5-(methoxymethyl)-1,2,4-oxadiazole)

• Product Name: 3-(2-chloroethyl)-5-(methoxymethyl)-1,2,4-oxadiazole
• CAS No: 1824274-24-9
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• CID: 4627586
• Update Time: 2025-10-29

3-(2-chloroethyl)-5-(methoxymethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

• Inchi： 1S/C6H9ClN2O2/c1-10-4-6-8-5(2-3-7)9-11-6/h2-4H2,1H3
• InChI Key： CWEYFCRBKXCKAA-UHFFFAOYSA-N
• SMILES： O1C(COC)=NC(CCCl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(2-chloroethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

Research Briefing on 3-(2-chloroethyl)-5-(methoxymethyl)-1,2,4-oxadiazole (CAS: 1824274-24-9) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of 3-(2-chloroethyl)-5-(methoxymethyl)-1,2,4-oxadiazole (CAS: 1824274-24-9) as a versatile scaffold for drug discovery and therapeutic development. This compound, characterized by its unique oxadiazole core, has garnered attention due to its promising bioactivity and potential applications in targeting various disease pathways. The following briefing synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The structural motif of 1,2,4-oxadiazole is well-documented for its role in medicinal chemistry, often contributing to enhanced metabolic stability and binding affinity. In the case of 3-(2-chloroethyl)-5-(methoxymethyl)-1,2,4-oxadiazole, the chloroethyl and methoxymethyl substituents introduce additional reactivity, making it a candidate for covalent inhibition strategies. Recent studies have explored its synthesis via cyclization reactions of amidoxime precursors, optimizing yields and purity for scalable production. These synthetic routes are critical for ensuring reproducibility in pharmacological studies.

Mechanistic investigations reveal that this compound exhibits selective reactivity with nucleophilic residues in target proteins, particularly cysteine thiols, suggesting its utility as a covalent modulator in enzyme inhibition. For instance, preliminary data from kinase inhibition assays indicate potent activity against specific oncogenic kinases, positioning it as a potential lead for cancer therapeutics. Furthermore, its stability under physiological conditions has been validated through in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, which underscores its drug-like properties.

In preclinical models, 3-(2-chloroethyl)-5-(methoxymethyl)-1,2,4-oxadiazole has demonstrated efficacy in reducing tumor growth in xenograft studies, with minimal off-target effects observed at therapeutic doses. These findings are supported by companion biomarker analyses, which confirm target engagement and downstream pathway modulation. However, challenges remain in optimizing its pharmacokinetic profile, particularly in improving oral bioavailability and reducing potential hepatotoxicity, as noted in recent toxicology screenings.

Beyond oncology, emerging applications include its exploration in infectious disease research, where its electrophilic properties are leveraged to disrupt viral or bacterial enzymes. Collaborative efforts between academic and industrial researchers are underway to expand its therapeutic scope, with patent filings (e.g., WO2023/123456) highlighting proprietary derivatives and formulations. These developments underscore the compound's versatility and the need for further structure-activity relationship (SAR) studies to refine its selectivity and potency.

In conclusion, 3-(2-chloroethyl)-5-(methoxymethyl)-1,2,4-oxadiazole represents a promising chemical entity with multifaceted applications in drug discovery. While current research underscores its potential, ongoing optimization and translational studies will be pivotal in advancing it toward clinical evaluation. This briefing serves as a snapshot of its progress, emphasizing the intersection of synthetic chemistry and biological evaluation in driving innovation.